N-(2-(dimethylamino)ethyl)-N-(6-methoxybenzo[d]thiazol-2-yl)-4-(methylsulfonyl)benzamide hydrochloride

• IUPAC Name: N-[2-(dimethylamino)ethyl]-N-(6-methoxy-1,3-benzothiazol-2-yl)-4-methylsulfonylbenzamide;hydrochloride
• InChI: InChI=1S/C20H23N3O4S2.ClH/c1-22(2)11-12-23(19(24)14-5-8-16(9-6-14)29(4,25)26)20-21-17-10-7-15(27-3)13-18(17)28-20;/h5-10,13H,11-12H2,1-4H3;1H
• InChI Key: WVUCBNBMPSHJST-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN(C1=NC2=C(S1)C=C(C=C2)OC)C(=O)C3=CC=C(C=C3)S(=O)(=O)C.Cl
• Molecular Formula: C20H24ClN3O4S2
• Molecular Weight: 470.0 g/mol

Description

N-(2-(dimethylamino)ethyl)-N-(6-methoxybenzo[d]thiazol-2-yl)-4-(methylsulfonyl)benzamide hydrochloride is a useful research compound. Its molecular formula is C20H24ClN3O4S2 and its molecular weight is 470. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Synthesis of Novel Compounds : Research on the synthesis of new chemical structures from known compounds such as benzothiazoles and benzimidazoles indicates a broad interest in exploring the chemical space for potential therapeutic and industrial applications. For instance, one study detailed the synthesis of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone, highlighting their analgesic and anti-inflammatory activities (Abu‐Hashem et al., 2020).

• Antimicrobial Activity : Another area of application is the development of compounds with antimicrobial properties. For example, novel synthesis and biological activity studies of derivatives have shown potential in creating antimicrobial agents (Badne et al., 2011).

• Corrosion Inhibitors : Benzothiazole derivatives have been studied for their application as corrosion inhibitors, demonstrating the versatility of such compounds in protecting materials (Hu et al., 2016).

Photodynamic Therapy and Cancer Research

• Cancer Treatment : Research into the synthesis of zinc phthalocyanine derivatives substituted with benzenesulfonamide groups has shown promise in photodynamic therapy applications, offering a potential avenue for cancer treatment (Pişkin et al., 2020).

• Selective HDAC6 Inhibitors : The development of 5-aroylindoles as selective histone deacetylase 6 inhibitors highlights the potential for compounds with specific functional groups to contribute to treatments for neurological diseases such as Alzheimer's (Lee et al., 2018).